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Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B190952

Delphinidin 3,5-diglucoside: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Delphinidin 3,5-diglucoside is a prominent anthocyanin, a class of water-soluble flavonoids
responsible for the vibrant red, purple, and blue hues in numerous plants. This technical guide
provides an in-depth overview of the chemical structure, physicochemical properties, and
biological activities of Delphinidin 3,5-diglucoside. It is designed to serve as a comprehensive
resource for researchers, scientists, and professionals in drug development, offering detailed
experimental protocols and summarizing key quantitative data. This document delves into the
antioxidant, anti-inflammatory, and anticancer properties of this compound, exploring its
interactions with key cellular signaling pathways.

Chemical Structure and Identification

Delphinidin 3,5-diglucoside, also known as delphinin or hyacin, is an anthocyanin composed
of a delphinidin aglycone attached to two glucose units at the 3 and 5 positions. This
glycosylation enhances its stability and water solubility.

Table 1: Chemical Identification of Delphinidin 3,5-diglucoside
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Identifier

Value

IUPAC Name

(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[7-
hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-2-(3,4,5-
trihydroxyphenyl)chromenylium-5-ylJoxyoxane-
3,4,5-triol

SMILES

C1=C(C=C(C(=C10)0)0)C2=C(C=C3C(=CC(=
CC3=[0+]2)0)O[C@H]4--INVALID-LINK--
C0)0)0">C@@HO)O[C@H]5--INVALID-LINK--
C0)0)0">C@@HO

InChl

InChl=1S/C27H30017/c28-6-16-
19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-
10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-
8)42-27-24(39)22(37)20(35)17(7-29)44-27/h1-
5,16-17,19-24,26-29,34-39H,6-7H2,
(H3-,30,31,32,33)/p+1/t16-,17-,19-,20-,21+,22+,
23-,24-,26-,27-/m1/s1

Molecular Formula C27H31017%
Molecular Weight 627.5 g/mol
CAS Number 17670-06-3

Physicochemical Properties

The physicochemical properties of Delphinidin 3,5-diglucoside are crucial for its extraction,

stability, and biological activity.

Table 2: Physicochemical Properties of Delphinidin 3,5-diglucoside
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Property Value

Melting Point 202 - 203 °CJ[1]

Soluble in polar solvents like methanol and
water; sparingly soluble in ethanol and acetone.
Solubility [2] The presence of two glucose moieties
generally increases water solubility compared to
its aglycone, though steric hindrance can play a

role.[3]

Highly dependent on pH, temperature, and light.
[4][5] It is most stable in acidic conditions (pH <
3), appearing red. As pH increases, it turns
Stability purple to blue and becomes less stable,
degrading into chalcone and other products.[2]
[6] Elevated temperatures and exposure to light

accelerate its degradation.[2]

Approximately 515-530 nm in the visible
Amax spectrum, with another absorption peak around
270-280 nm in the UV region.[7][8][9]

pKa (Predicted) Strongest Acidic: 6.61; Strongest Basic: -3.7

Natural Occurrence and Biosynthesis

Delphinidin 3,5-diglucoside is widely distributed in the plant kingdom, contributing to the
coloration of many flowers and fruits.

Notable Natural Sources:

Pomegranate (Punica granatum)[1][10]

Blueberries (Vaccinium corymbosum)

Grapes (Vitis vinifera)

Eggplant (Solanum melongena)
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e Blackcurrants (Ribes nigrum)
» Delphinium and Hibiscus species

The biosynthesis of delphinidin, the aglycone of Delphinidin 3,5-diglucoside, follows the

flavonoid pathway.
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Enzyme Abbreviations

UDP-glucose:favonoid glucosylransferase

Anthocyanidin synthase:

Dinyoroflavonol 4-reductase

Flavonoid 3,5-hydroxylase

Flavanone 3ydroxylase

Chalcone synthase.

4-Coumarate-CoA ligase

Cinnamate 4-hydrocyase
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Leucodelphinidin Delptinidin 3,5-dglucoside
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Key

Inflammatory Stimuli (LPS, TNF-a) Delphinidin 3,5-diglucoside Inhibitory Action Signaling Cascade

Inhibits

IKK Complex

Y

IkBa Phosphorylation

Y

IkBa Degradation

Y

NF-kB (p65/p50) Nuclear Translocation

Y

Pro-inflammatory Gene Expression
(iNOS, COX-2, TNF-a, IL-6)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key

Growth Factor Receptor Delphinidin 3,5-diglucoside Inhibitory Action Signaling Cascade

Inhibits

PI3K

!

Akt Phosphorylation

!

mTOR Activation

!

Cell Proliferation, Survival, and Growth
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Pomegranate Peels

'

Drying and Grinding

!

Extraction
(Ethanol:Water 7:3, Ultrasonic Bath)

!

Filtration

'

Evaporation
(Rotary Evaporator)

!

Lyophilization

'

Crude Extract

'

Solid-Phase Extraction (SPE)
(C18 or NH2 cartridge)

!

Purified Delphinidin 3,5-diglucoside

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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